Cas no 2171263-63-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• CAS No: 2171263-63-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6402420
• PubChem ID: 165807343
• Update Time: 2025-06-29

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• 2171263-63-9
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpropanoic acid
• EN300-1503101

• Inchi： 1S/C24H28N2O5/c1-4-9-20(21(27)26-24(2,3)22(28)29)25-23(30)31-14-19-17-12-7-5-10-15(17)16-11-6-8-13-18(16)19/h5-8,10-13,19-20H,4,9,14H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)/t20-/m1/s1
• InChI Key： CKGXYMJUBCOIJB-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(NC(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

Comprehensive Overview of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS No. 2171263-63-9)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS No. 2171263-63-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound plays a pivotal role in the development of novel therapeutics, particularly in the fields of bioconjugation and drug delivery systems. Its unique structural features, including the Fmoc group and chiral center, make it a valuable building block for researchers focusing on precision medicine and targeted therapies.

The growing interest in peptide-based drugs has significantly increased the demand for high-quality amino acid derivatives like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid. Recent advancements in cancer immunotherapy and neurodegenerative disease research have further highlighted its importance. Researchers often search for Fmoc-protected compounds to ensure efficient solid-phase peptide synthesis (SPPS), a technique critical for producing biologically active peptides with high purity.

One of the most frequently asked questions in scientific forums revolves around the stability and storage conditions of CAS No. 2171263-63-9. Proper handling under inert atmospheres and low-temperature storage (-20°C) is recommended to maintain its integrity. The compound's solubility profile (typically in polar aprotic solvents like DMF or DMSO) is another hot topic, especially for researchers optimizing peptide coupling reactions.

In the context of green chemistry trends, scientists are exploring eco-friendly alternatives for peptide synthesis reagents. While 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid remains essential, its environmental impact during large-scale production is being addressed through improved synthetic methodologies and waste reduction strategies. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

The compound's stereochemical purity (R-configuration) is crucial for its application in chiral drug development, particularly for GPCR-targeting therapeutics. With the rise of personalized medicine, there's increasing scrutiny on enantiomeric excess specifications, making rigorous analytical characterization (via HPLC, MS, and NMR) a critical quality control step. Recent publications have emphasized its utility in constructing constrained peptide scaffolds for improved metabolic stability.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and peptide-drug conjugates have created new demand for CAS No. 2171263-63-9. Its carboxylic acid functionality allows for versatile conjugation chemistry, enabling the creation of multifunctional biomolecules. These developments are particularly relevant to current research on degrader technologies and next-generation biologics.

From a regulatory perspective, proper documentation of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid is essential for GMP compliance in therapeutic peptide production. The compound's certificate of analysis (CoA) typically includes parameters like assay purity, residual solvent levels, and heavy metal content – all critical for meeting ICH guidelines.

Looking ahead, innovations in continuous flow peptide synthesis may influence how researchers utilize this Fmoc-amino acid derivative. The compound's compatibility with automated synthesizers and potential for high-throughput screening applications position it as a key player in the future of peptide discovery platforms. Its role in developing peptide vaccines and diagnostic probes further underscores its multidisciplinary importance.